Cas no 2229032-96-4 (methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}acetate)

• Product Name: methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}acetate
• CAS No: 2229032-96-4
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6338246
• PubChem ID: 165652774
• Update Time: 2025-10-21

methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}acetate
• 2229032-96-4
• methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate
• EN300-1759474

• Inchi： 1S/C11H12N2O3/c1-13-6-8(9(14)11(15)16-2)7-4-3-5-12-10(7)13/h3-6,9,14H,1-2H3
• InChI Key： BIKZJZXVVHNRQF-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}acetate

Methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate (CAS No. 2229032-96-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate, identified by its CAS number 2229032-96-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases such as cancer and neurodegenerative disorders. The unique structural features of methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The core structure of this compound consists of a pyrrole ring fused with a pyridine ring, a motif that is frequently encountered in pharmacophores due to its ability to interact with biological targets in multiple ways. The presence of a hydroxyl group and a methyl-substituted pyrrole moiety enhances its reactivity and potential for further functionalization. These features are particularly attractive for the development of small-molecule inhibitors that can modulate enzyme activity or receptor binding. In recent years, there has been a surge in research focused on exploiting such heterocyclic systems to create drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate is its versatility in synthetic chemistry. The compound can be readily modified through various chemical transformations, allowing researchers to tailor its properties for specific applications. For instance, the hydroxyl group can be oxidized or esterified, while the pyrrole ring can undergo alkylation or acylation reactions. These modifications enable the creation of a diverse array of derivatives that can be screened for biological activity.

In the realm of drug discovery, methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate has been utilized in the development of compounds targeting kinases and other enzymes implicated in cancer progression. Kinases are critical mediators of cellular signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By designing molecules that selectively inhibit these enzymes, researchers aim to disrupt aberrant signaling networks and induce apoptosis in cancer cells. Several preclinical studies have demonstrated the potential of derivatives derived from this intermediate in inhibiting kinase activity and reducing tumor burden in vitro and in vivo.

The interest in this compound has also extended to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The pyrrole-pyridine scaffold is known to interact with amyloid-beta plaques and tau proteins, which are hallmark pathological features of these conditions. Researchers have hypothesized that by incorporating this motif into drug candidates, they can develop treatments that prevent or reverse protein aggregation and mitigate neurotoxicity. Preliminary findings suggest that certain derivatives of methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate exhibit promising effects on reducing amyloid-beta levels and improving cognitive function in animal models.

The synthesis of methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled the efficient construction of complex heterocyclic systems, often through multi-step sequences involving palladium-catalyzed cross-coupling reactions, intramolecular cyclizations, and functional group transformations. These techniques have not only streamlined the production process but also allowed for greater control over regioselectivity and stereochemistry. As a result, researchers can now access a wide range of derivatives with tailored properties for drug development.

The pharmacological potential of compounds derived from methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate continues to be explored through both computational modeling and experimental validation. Computational approaches such as molecular docking and virtual screening have proven invaluable in predicting binding affinities and identifying promising candidates for further testing. These methods complement traditional high-throughput screening assays, providing a more efficient pipeline for drug discovery. Additionally, advances in crystallography have allowed researchers to visualize how these compounds interact with their targets at an atomic level, offering insights into their mechanism of action.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Investigators are increasingly focusing on developing prodrugs or formulations that enhance bioavailability or target specific tissues within the body. Furthermore, there is growing interest in exploring combination therapies where methyl 2-hydroxy-2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate-derived compounds are used alongside other treatments to improve outcomes. As our understanding of disease mechanisms continues to evolve, it is likely that this versatile intermediate will play an even greater role in shaping the next generation of pharmaceuticals.